N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H26N4O2S/c1-6-13(2)23-17(26)12-28-20-24-18(16(11-22)19(27)25-20)14-7-9-15(10-8-14)21(3,4)5/h7-10,13H,6,12H2,1-5H3,(H,23,26)(H,24,25,27)
• InChI Key: XSVMGHRUEIBGEN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC(=O)C(=C(N1)C2=CC=C(C=C2)C(C)(C)C)C#N
• Molecular Formula: C21H26N4O2S
• Molecular Weight: 398.5 g/mol

Description

The compound identified as “N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” is a chemical entity with specific properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of “N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This process would include optimizing reaction conditions to maximize yield and minimize impurities. The use of continuous flow reactors and other advanced industrial techniques may be employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

“N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

The common reagents and conditions used in these reactions depend on the specific type of reaction being performed. For example:

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and hydrogen gas with a metal catalyst.

Substitution: Common reagents include halogens, acids, and bases.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or carboxylic acids, while reduction reactions may produce alcohols or amines.

Scientific Research Applications

“N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition or activation.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anti-cancer properties.

Industry: Utilized in the production of various chemical products, including pharmaceuticals, agrochemicals, and materials.

Mechanism of Action

The mechanism of action of “N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “N-butan-2-yl-2-[[6-(4-tert-butylphenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide” include other chemical entities with similar structures or functional groups. Examples of similar compounds may include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

Uniqueness

The uniqueness of “this compound” lies in its specific structure and properties, which may confer unique biological or chemical activities. This compound may have distinct advantages over similar compounds in terms of potency, selectivity, or stability.